Cas no 1235439-96-9 (3-amino-4-(morpholin-4-yl)-1λ?-thiolane-1,1-dione dihydrochloride)

• Product Name: 3-amino-4-(morpholin-4-yl)-1λ?-thiolane-1,1-dione dihydrochloride
• CAS No: 1235439-96-9
• CID: 4579551
• Update Time: 2025-08-04

3-amino-4-(morpholin-4-yl)-1λ?-thiolane-1,1-dione dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(morpholin-4-yl)-1λ?-thiolane-1,1-dione dihydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 3-amino-4-(morpholin-4-yl)-1λ?-thiolane-1,1-dione dihydrochloride

Comprehensive Overview of 3-amino-4-(morpholin-4-yl)-1λ?-thiolane-1,1-dione dihydrochloride (CAS No. 1235439-96-9)

The compound 3-amino-4-(morpholin-4-yl)-1λ?-thiolane-1,1-dione dihydrochloride (CAS No. 1235439-96-9) is a chemically synthesized derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a morpholine ring and a thiolane core, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

In recent years, the scientific community has shown increased interest in sulfur-containing compounds due to their diverse biological activities. The presence of the thiolane-1,1-dione moiety in this compound suggests possible interactions with cysteine proteases or other sulfur-sensitive biological targets. This has sparked discussions in forums and publications about its role in enzyme inhibition and signal transduction modulation, topics frequently searched in academic databases and AI-driven research tools.

The dihydrochloride salt form of this compound enhances its solubility, a critical factor for bioavailability optimization in drug formulation. This aspect is particularly relevant given the current focus on drug delivery systems and formulation science, as evidenced by trending searches in pharmaceutical literature. The morpholin-4-yl group, a common pharmacophore, further amplifies its potential in medicinal chemistry, especially in the design of kinase inhibitors—a hot topic in oncology research.

From a synthetic chemistry perspective, the preparation of 3-amino-4-(morpholin-4-yl)-1λ?-thiolane-1,1-dione dihydrochloride involves multi-step organic transformations, including ring-forming reactions and selective amination. These processes are frequently queried in chemical synthesis databases, reflecting the compound's relevance to modern methodology development. Its structural complexity also makes it a valuable case study for computational chemistry and molecular modeling applications, areas gaining traction in AI-assisted drug design.

Quality control and characterization of this compound typically employ advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for ensuring batch-to-batch consistency, a crucial consideration for researchers who often search for analytical validation protocols and compound purity standards. The dihydrochloride form additionally facilitates precise quantification in biological assays, addressing common experimental challenges documented in research forums.

While not yet widely commercialized, CAS No. 1235439-96-9 has appeared in patent literature related to therapeutic small molecules, particularly in contexts of metabolic disorders and inflammatory conditions. These therapeutic areas consistently rank high in medical search trends, indicating strong market interest. The compound's structure-activity relationship (SAR) profile continues to be explored, with particular attention to how the amino and morpholino substituents influence target binding—a frequent subject of molecular docking studies.

In storage and handling, the compound demonstrates typical stability characteristics for organic hydrochloride salts, requiring standard laboratory conditions. This practical aspect generates numerous search queries about chemical storage best practices, especially among new researchers. The scientific community's growing emphasis on green chemistry principles has also prompted investigations into more sustainable synthesis routes for such heterocyclic systems, another trending topic in chemical research.

The future research directions for 3-amino-4-(morpholin-4-yl)-1λ?-thiolane-1,1-dione dihydrochloride may include detailed pharmacokinetic studies and toxicological profiling, areas that consistently appear in preclinical development searches. Its structural features suggest potential for further derivatization, keeping it relevant to the ongoing demand for molecular diversity in screening libraries. As the pharmaceutical industry increasingly adopts fragment-based drug design, compounds with such well-defined heterocyclic systems remain valuable starting points for lead optimization.